Cas no 109387-36-2 (2,4,4-Trimethylpentane-1,3-diol)

2,4,4-Trimethylpentane-1,3-diol structure
109387-36-2 structure
Product Name:2,4,4-Trimethylpentane-1,3-diol
CAS No:109387-36-2
MF:C8H18O2
MW:146.227323055267
MDL:MFCD06252429
CID:3599457
PubChem ID:4465961
Update Time:2025-08-05

2,4,4-Trimethylpentane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Pentanediol, 2,4,4-trimethyl-
    • 2,4,4-Trimethylpentane-1,3-diol
    • 2,4,4-trimethyl-1,3-pentanediol
    • G72324
    • AKOS006292829
    • 109387-36-2
    • EN300-345471
    • LDKQSAYLQSMHQP-UHFFFAOYSA-N
    • SCHEMBL729838
    • JEA38736
    • MDL: MFCD06252429
    • Inchi: 1S/C8H18O2/c1-6(5-9)7(10)8(2,3)4/h6-7,9-10H,5H2,1-4H3
    • InChI Key: LDKQSAYLQSMHQP-UHFFFAOYSA-N
    • SMILES: OC(C(C)CO)C(C)(C)C

Computed Properties

  • Exact Mass: 146.130679813g/mol
  • Monoisotopic Mass: 146.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 93.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 40.5Ų

2,4,4-Trimethylpentane-1,3-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B586178-10mg
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$ 50.00 2022-06-07
TRC
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$ 160.00 2022-06-07
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$ 275.00 2022-06-07
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Enamine
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